Cas no 10017-60-4 (1,2-Bis(acetylthio)ethane)

• Product Name: 1,2-Bis(acetylthio)ethane
• CAS No: 10017-60-4
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• CID: 216526
• Update Time: 2023-08-03

1,2-Bis(acetylthio)ethane Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S,S'-1,2-ethanediyl ester (9CI)
• S,S'-ethane-1,2-diyl diethanethioate
• 1,2-Ethanedithiol,diacetate (6CI)
• 3,6-Dithiaoctane-2,7-dione
• Acetic acid, thio-, S,S'-ethylene ester (7CI,8CI)
• Di(carboxymethyl) ethylene disulfide
• 1,2-Bis(acetylthio)ethane
• S-(2-ethanoylsulfanylethyl) ethanethioate
• S-[2-(acetylsulfanyl)ethyl] ethanethioate
• ethanethioic acid S-[2-(acetylthio)ethyl] ester
• A805157

• Inchi： 1S/C6H10O2S2/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H3
• InChI Key： FIZGWLMDRRFEPK-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCSC(C)=O

Computed Properties

• Exact Mass: 178.012
• Monoisotopic Mass: 178.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7